Cas no 1020240-61-2 (1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)-)

1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)-, is a heterocyclic carboxylic acid derivative with a pyrazole core, functionalized with 2,4-difluorophenyl and 4-methoxyphenyl substituents. This compound exhibits potential as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its structural features, including electron-withdrawing and electron-donating groups that enhance reactivity and selectivity. Its well-defined aromatic and heterocyclic framework makes it suitable for further derivatization, particularly in the development of bioactive molecules. The presence of fluorine and methoxy groups may contribute to improved metabolic stability and binding affinity in target applications. The compound is typically supplied with high purity, ensuring reliability in research and industrial processes.

1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)- structure

1020240-61-2 structure

Product Name:1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)-

CAS No:1020240-61-2

MF:C₁₇H₁₂F₂N₂O₃

MW:330.285591125488

MDL:MFCD08446291

CID:5166079

Update Time:2025-05-20

1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)-
- MDL： MFCD08446291
- Inchi： 1S/C17H12F2N2O3/c1-24-12-5-2-10(3-6-12)14-9-16(17(22)23)21(20-14)15-7-4-11(18)8-13(15)19/h2-9H,1H3,(H,22,23)
- InChI Key： HDDFGSWPNRENMI-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(F)C=C2F)C(C(O)=O)=CC(C2=CC=C(OC)C=C2)=N1

1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB201065-500 mg	1-(2,4-Difluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid; .	1020240-61-2		500MG	€39.30	2023-03-02
abcr	AB201065-500mg	1-(2,4-Difluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid; .	1020240-61-2		500mg	€39.30	2024-04-21

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Additional information on 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)-

1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)- (CAS No. 1020240-61-2): An Overview

1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) (CAS No. 1020240-61-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of this compound.

Chemical Structure and Synthesis

The molecular formula of 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) is C₁₇H₁₃F₂N₂O₃, with a molecular weight of approximately 337.3 g/mol. The compound features a pyrazole ring substituted with a carboxylic acid group at the 5-position and two aromatic rings: a 2,4-difluorophenyl group at the 1-position and a 4-methoxyphenyl group at the 3-position. This unique structural arrangement imparts specific chemical and biological properties to the molecule.

The synthesis of 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) can be achieved through various methods. One common approach involves the reaction of an appropriate pyrazole derivative with a substituted benzaldehyde followed by cyclization and carboxylation steps. Recent studies have explored more efficient and environmentally friendly synthetic routes, such as microwave-assisted synthesis and catalytic methods, to improve yield and reduce by-products.

Biological Properties and Mechanisms of Action

1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating signaling pathways involved in inflammation.

In addition to its anti-inflammatory effects, 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) has demonstrated promising antitumor activity. Studies have indicated that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways such as PI3K/Akt and MAPK. This makes it a potential candidate for cancer therapy, particularly in combination with other anticancer agents.

Clinical Applications and Future Directions

The potential clinical applications of 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) are currently being explored through preclinical studies and early-stage clinical trials. Initial results have shown promising outcomes in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to target multiple signaling pathways involved in inflammation makes it a valuable therapeutic option for these conditions.

In the realm of oncology, ongoing research is focused on optimizing the pharmacokinetic properties of 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) to enhance its bioavailability and reduce side effects. Preclinical studies have also investigated its potential as a radiosensitizer to improve the efficacy of radiation therapy in cancer treatment.

Conclusion

1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) (CAS No. 1020240-61-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing new therapeutic agents for inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, paving the way for future advancements in drug development.